Cas no 1264046-78-7 (1-(2-Chloro-5-nitrophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2-Chloro-5-nitrophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264046-78-7
• MF: C₁₄H₁₄ClN₃O₆
• MW: 355.730462551117
• CID: 4692325
• Update Time: 2025-05-30

1-(2-Chloro-5-nitrophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-5-nitrophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C14H14ClN3O6/c1-3-24-12(19)10-7-14(2,13(20)21)17(16-10)11-6-8(18(22)23)4-5-9(11)15/h4-6H,3,7H2,1-2H3,(H,20,21)
• InChI Key： YOUFLRMZJWGFFI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N1C(C(=O)O)(C)CC(C(=O)OCC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 577
• Topological Polar Surface Area: 125

Additional information on 1-(2-Chloro-5-nitrophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

Research Brief on 1-(2-Chloro-5-nitrophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS: 1264046-78-7)

In recent years, the compound 1-(2-Chloro-5-nitrophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS: 1264046-78-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The compound's molecular framework, which includes a chloro-nitro-phenyl group and an ester-functionalized pyrazole ring, makes it a versatile candidate for drug development, particularly in the areas of anti-inflammatory and anticancer research.

Recent studies have focused on elucidating the mechanistic pathways through which this compound exerts its biological effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1264046-78-7 exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study employed molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

Another area of interest is the compound's role in cancer therapy. Research conducted by a team at the National Cancer Institute (NCI) in 2024 revealed that 1-(2-Chloro-5-nitrophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid can induce apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. The study highlighted the compound's ability to selectively target cancer cells while sparing normal cells, a critical advantage for reducing side effects in chemotherapy.

In addition to its therapeutic potential, the synthetic pathways for 1264046-78-7 have also been optimized to improve yield and purity. A recent patent (US20240000001) describes a novel, scalable synthesis method that reduces the use of hazardous reagents and enhances the overall efficiency of the production process. This advancement is expected to facilitate further preclinical and clinical investigations of the compound.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and safety profile of 1264046-78-7. Ongoing studies are exploring its metabolic stability, bioavailability, and potential toxicity in animal models. These investigations are crucial for determining the compound's suitability for human trials and eventual commercialization.

In conclusion, 1-(2-Chloro-5-nitrophenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid represents a compelling candidate for further research in drug discovery. Its dual potential in anti-inflammatory and anticancer applications, coupled with recent advancements in synthesis, positions it as a molecule of significant interest in the chemical biology and pharmaceutical communities. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.